Cas no 80971-95-5 (3-Amino-3-(4-cyanophenyl)propanoic acid)

• Product Name: 3-Amino-3-(4-cyanophenyl)propanoic acid
• CAS No: 80971-95-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD01871335
• CID: 721173
• PubChem ID: 3588752
• Update Time: 2025-05-19

3-Amino-3-(4-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-cyanophenyl)propanoic acid
• (+/-)-3-amino-3-(4-cyanophenyl)propanoic acid
• (R)-3-Amino-3-(4-cyano-phenyl)-propionic acid
• 3-amino-3-(4-cyanophenyl)propionic acid
• aminocyanophenylpropanoicacid
• JFPLLJRLBHIJPS-UHFFFAOYSA-N
• A50492
• A864621
• AKOS003606803
• 3-Amino-3-(4-cyanophenyl)propanoicacid
• 1T-0626
• FT-0698909
• DTXSID30393932
• JFPLLJRLBHIJPS-UHFFFAOYSA-
• InChI=1/C10H10N2O2/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)
• HMS1367O02
• J-511573
• SCHEMBL1310869
• FT-0680144
• MFCD01871335
• Bionet2_001366
• 80971-95-5
• Oprea1_061460
• (S)-3-Amino-3-(4-cyanophenyl)propionic acid
• MFCD04117832
• SY255904
• (R)-3-Amino-3-(4-cyanophenyl)propionic acid
• AKOS016339966

• MDL： MFCD01871335
• Inchi： 1S/C10H10N2O2/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)
• InChI Key： JFPLLJRLBHIJPS-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Melting Point: 226-228°(dec)
• PSA: 87.11000
• LogP: 1.73308

3-Amino-3-(4-cyanophenyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(4-cyanophenyl)propanoic acid

Comprehensive Overview of 3-Amino-3-(4-cyanophenyl)propanoic acid (CAS No. 80971-95-5): Properties, Applications, and Research Insights

3-Amino-3-(4-cyanophenyl)propanoic acid (CAS No. 80971-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines an amino group, a cyanophenyl moiety, and a propanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₁₀H₁₀N₂O₂ and molecular weight of 190.20 g/mol reflect its compact yet functionally rich design. Researchers often explore its solubility in polar solvents like DMSO or water, which is critical for drug formulation and in vitro studies.

In recent years, the demand for 3-Amino-3-(4-cyanophenyl)propanoic acid has surged due to its potential role in peptide mimetics and small-molecule therapeutics. A trending topic in medicinal chemistry is the development of non-peptidic scaffolds to overcome limitations of traditional peptides, such as poor bioavailability. This compound’s 4-cyanophenyl group offers electron-withdrawing properties, which can enhance binding affinity in target interactions. For instance, it has been investigated as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the industry’s focus on precision medicine.

The synthetic pathways for CAS 80971-95-5 often involve Michael addition reactions or reductive amination, with yields optimized through green chemistry principles. Environmental sustainability is a hot-button issue, and labs now prioritize catalyst-free methods or biocatalysis to reduce waste. Analytical techniques like HPLC and NMR spectroscopy are essential for purity validation, ensuring compliance with ICH guidelines for impurities. These details address common search queries such as "How to synthesize 3-Amino-3-(4-cyanophenyl)propanoic acid?" or "HPLC methods for cyanophenyl derivatives."

Beyond pharmaceuticals, 3-Amino-3-(4-cyanophenyl)propanoic acid finds niche applications in material science. Its cyano group can participate in click chemistry reactions, enabling the design of functionalized polymers for sensors or coatings. This aligns with the growing interest in smart materials and bioelectronics. Additionally, its chiral center makes it valuable for asymmetric catalysis, a field pivotal to agrochemicals and flavor/fragrance industries.

Safety and handling of CAS 80971-95-5 are frequently searched topics. While not classified as hazardous, standard laboratory precautions (gloves, goggles) are recommended. Storage conditions typically involve cool, dry environments to prevent degradation. Regulatory databases like PubChem and Reaxys provide updated safety data sheets (SDS), addressing concerns about compound stability and compatibility.

In summary, 3-Amino-3-(4-cyanophenyl)propanoic acid exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its relevance to drug discovery, sustainable synthesis, and advanced materials ensures its prominence in both academic and industrial settings. For researchers seeking high-purity CAS 80971-95-5, partnering with ISO-certified suppliers guarantees consistency for critical applications.